Cas no 2228368-42-9 (1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine)
1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine
- [1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexyl]methanamine
- EN300-1965079
- 2228368-42-9
-
- Inchi: 1S/C12H17F2N3/c1-2-17-8-10(7-16-17)11(9-15)3-5-12(13,14)6-4-11/h2,7-8H,1,3-6,9,15H2
- InChI Key: OIBJFYKYBSPRQQ-UHFFFAOYSA-N
- SMILES: FC1(CCC(C2C=NN(C=C)C=2)(CN)CC1)F
Computed Properties
- Exact Mass: 241.13905388g/mol
- Monoisotopic Mass: 241.13905388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.8Ų
1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1965079-0.05g |
[1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexyl]methanamine |
2228368-42-9 | 0.05g |
$1750.0 | 2023-09-17 | ||
| Enamine | EN300-1965079-0.1g |
[1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexyl]methanamine |
2228368-42-9 | 0.1g |
$1834.0 | 2023-09-17 | ||
| Enamine | EN300-1965079-0.25g |
[1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexyl]methanamine |
2228368-42-9 | 0.25g |
$1917.0 | 2023-09-17 | ||
| Enamine | EN300-1965079-0.5g |
[1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexyl]methanamine |
2228368-42-9 | 0.5g |
$2000.0 | 2023-09-17 | ||
| Enamine | EN300-1965079-1.0g |
[1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexyl]methanamine |
2228368-42-9 | 1g |
$2083.0 | 2023-05-31 | ||
| Enamine | EN300-1965079-2.5g |
[1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexyl]methanamine |
2228368-42-9 | 2.5g |
$4084.0 | 2023-09-17 | ||
| Enamine | EN300-1965079-5.0g |
[1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexyl]methanamine |
2228368-42-9 | 5g |
$6043.0 | 2023-05-31 | ||
| Enamine | EN300-1965079-10.0g |
[1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexyl]methanamine |
2228368-42-9 | 10g |
$8961.0 | 2023-05-31 | ||
| Enamine | EN300-1965079-1g |
[1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexyl]methanamine |
2228368-42-9 | 1g |
$2083.0 | 2023-09-17 | ||
| Enamine | EN300-1965079-5g |
[1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexyl]methanamine |
2228368-42-9 | 5g |
$6043.0 | 2023-09-17 |
1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine
Introduction to 1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228368-42-9)
The compound 1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine, identified by its CAS number 2228368-42-9, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a pyrazole moiety linked to a difluorocyclohexyl group, which together with the amine functional group, creates a versatile scaffold for further chemical modifications and biological evaluations.
Recent research in the domain of heterocyclic chemistry has highlighted the importance of pyrazole derivatives in medicinal chemistry. Pyrazole-based compounds are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of fluorine atoms into the cyclohexyl ring in 1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine not only enhances the metabolic stability of the molecule but also influences its electronic properties, making it a promising candidate for further exploration.
In the context of drug discovery, the amine functional group in this compound serves as a critical site for interaction with biological targets. The presence of both ethenyl and difluorocyclohexyl substituents suggests that this molecule may exhibit unique pharmacokinetic and pharmacodynamic profiles. Current studies are focusing on elucidating the mechanism of action of this compound by investigating its interactions with various enzymes and receptors. Preliminary in vitro assays have shown promising results, indicating potential therapeutic efficacy in several disease models.
The synthesis of 1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. The use of fluorinated intermediates has been particularly crucial in achieving the desired structural features while maintaining synthetic feasibility.
One of the most exciting aspects of this compound is its potential as a lead structure for drug development. The combination of a pyrazole core with fluorinated and ethenyl substituents provides a rich chemical space for exploration. Researchers are currently exploring various derivatives of this compound to optimize its biological activity and reduce any potential side effects. Computational modeling and high-throughput screening techniques are being utilized to identify promising analogs that may exhibit enhanced efficacy.
The impact of fluorine atoms on the biological activity of pharmaceutical compounds is well-documented. Fluorine can modulate lipophilicity, metabolic stability, and binding affinity, making it an invaluable element in drug design. In 1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine, the presence of two fluorine atoms at the 4-position of the cyclohexyl ring is expected to confer additional stability against metabolic degradation while maintaining favorable pharmacokinetic properties.
As our understanding of molecular interactions continues to evolve, so does our ability to design molecules with specific biological functions. The study of 1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine represents a convergence of synthetic chemistry, computational biology, and pharmacology. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers are paving the way for the development of next-generation therapeutics that address unmet medical needs.
The future prospects for this compound are vast. Beyond its potential as a standalone therapeutic agent, it may also serve as a building block for more complex molecules with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide. As research progresses, we can anticipate further insights into the structure-activity relationships governing this fascinating molecule.
In conclusion,1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228368-42-9) stands as a testament to the power of modern medicinal chemistry. Its unique structural features and promising biological activities make it a compelling subject for further investigation. By combining innovative synthetic strategies with rigorous biological evaluation,this compound holds great promise for contributing to advancements in human health.
2228368-42-9 (1-(1-ethenyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)